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Compound of Interest

Compound Name: 2-Bromopyrene

Cat. No.: B1587533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Bromopyrene (CAS No. 1714-

27-8), a key synthetic intermediate in the fields of organic electronics, materials science, and

pharmaceutical development. This document details its chemical and physical properties,

provides established synthesis and purification protocols, and explores its applications in

advanced organic synthesis, particularly in palladium-catalyzed cross-coupling reactions.

Spectroscopic data for characterization, detailed experimental methodologies, and

visualizations of synthetic and application workflows are included to support researchers in

utilizing this versatile building block.

Chemical and Physical Properties
2-Bromopyrene is a brominated derivative of pyrene, a polycyclic aromatic hydrocarbon. The

bromine substitution at the 2-position, a nodal plane site, imparts unique electronic properties

and reactivity compared to isomers brominated at other positions.[1] This makes it a valuable

precursor for the synthesis of complex organic molecules and polymers with tailored

optoelectronic and biological properties.[1]
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Property Value Reference(s)

CAS Number 1714-27-8 [2]

Molecular Formula C₁₆H₉Br [2]

Molecular Weight 281.15 g/mol [3]

Appearance White to off-white powder [4]

Melting Point 135.5 °C [5]

Boiling Point 422.5 °C at 760 mmHg [2]

Density 1.578 g/cm³ [2]

Flash Point 209.4 °C [2]

Refractive Index 1.858 [2]

Vapour Pressure 5.91E-07 mmHg at 25°C [2]

LogP 5.35 [5]

Synthesis and Purification
The synthesis of 2-Bromopyrene can be challenging due to the directing effects of the pyrene

core, which favor substitution at other positions.[1] However, several effective methods have

been developed.

Synthesis from 2-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)pyrene
A common and high-yielding method involves the bromination of a borylated pyrene precursor.

[6]

Experimental Protocol:

Dissolve 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene (1.00 mmol) in a 3:1 (v/v)

mixture of methanol and tetrahydrofuran (60 mL).

Add a solution of copper(II) bromide (10.00 mmol) in water (30 mL) to the reaction mixture.
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Stir the mixture overnight at 90 °C under a nitrogen atmosphere.

After cooling, filter the resulting precipitate and wash successively with water, diethyl ether,

and hexane.

Crystallize the crude product from hot hexane to yield 2-Bromopyrene as a beige solid.

Yield: 86%[6]

Synthesis via Diazotization-Deamination
An alternative route starts from 1-amino-2-bromopyrene, proceeding through a diazotization-

deamination reaction. This method is particularly useful for obtaining high-purity 2-
Bromopyrene suitable for OLED applications.

Experimental Protocol:

Crude Synthesis:

Add 1-amino-2-bromopyrene to a sulfuric acid solution (1.5-2 g/10mL) and stir until

completely dissolved.

Cool the solution to 0-5 °C and slowly add an aqueous solution of sodium nitrite. Maintain

the temperature at 0-5 °C and stir for 30 minutes to form the diazonium salt.

In a separate flask, cool an aqueous solution of hypophosphorous acid to 0-5 °C.

Slowly add the diazonium salt solution to the hypophosphorous acid solution, maintaining

the temperature at 0-5 °C. Stir for 30 minutes.

Filter the precipitate and dry to obtain the crude 2-Bromopyrene.

Purification:

Add the crude 2-Bromopyrene to ethyl acetate (1.5-2.5 times the weight of the crude

product).

Heat the mixture to reflux, then cool to 20 ± 2 °C to induce crystallization.
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Filter the crystals and dry to obtain pure 2-Bromopyrene.

Purity: ≥99.5%

The following diagram illustrates the workflow for the synthesis and purification of 2-
Bromopyrene via the diazotization-deamination pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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